Cas no 896046-65-4 (1-(2-fluorophenyl)methylpiperidine-3-carboxylic acid)
1-(2-fluorophenyl)methylpiperidine-3-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 1-(2-Fluorobenzyl)piperidine-3-carboxylic acid
- 1-(2-FLUORO-BENZYL)-PIPERIDINE-3-CARBOXYLIC ACID
- 1-[(2-fluorophenyl)methyl]-3-Piperidinecarboxylic acid
- 1-[(2-fluorophenyl)methyl]piperidine-3-carboxylic acid
- AKOS009484356
- 1-(2-fluorobenzyl)piperidine-3-carboxylicacid
- F1908-2083
- DTXSID90397991
- FT-0766718
- 896046-65-4
- 1-(2-fluorophenyl)methylpiperidine-3-carboxylic acid
-
- MDL: MFCD05170986
- Inchi: 1S/C13H16FNO2/c14-12-6-2-1-4-10(12)8-15-7-3-5-11(9-15)13(16)17/h1-2,4,6,11H,3,5,7-9H2,(H,16,17)
- InChI Key: KOXCBDNTCRUQDS-UHFFFAOYSA-N
- SMILES: FC1C=CC=CC=1CN1CCCC(C(=O)O)C1
Computed Properties
- Exact Mass: 237.117
- Monoisotopic Mass: 237.117
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 272
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.4
- Topological Polar Surface Area: 40.5Ų
Experimental Properties
- Density: 1.234
- Boiling Point: 359.5±37.0 °C at 760 mmHg
- Flash Point: 171.2±26.5 °C
- Vapor Pressure: 0.0±0.8 mmHg at 25°C
1-(2-fluorophenyl)methylpiperidine-3-carboxylic acid Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
1-(2-fluorophenyl)methylpiperidine-3-carboxylic acid Pricemore >>
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1-(2-fluorophenyl)methylpiperidine-3-carboxylic acid Related Literature
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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Fuming Xiao,Mengzhu Wang,Yunxiang Lei,Wenbo Dai,Yunbing Zhou,Miaochang Liu,Wenxia Gao,Xiaobo Huang,Huayue Wu J. Mater. Chem. C, 2020,8, 17410-17416
Additional information on 1-(2-fluorophenyl)methylpiperidine-3-carboxylic acid
Comprehensive Overview of 1-(2-fluorophenyl)methylpiperidine-3-carboxylic acid (CAS No. 896046-65-4)
1-(2-fluorophenyl)methylpiperidine-3-carboxylic acid (CAS No. 896046-65-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties and potential applications. The compound features a piperidine ring substituted with a fluorophenyl group and a carboxylic acid moiety, making it a versatile intermediate in drug discovery and development. Researchers are particularly interested in its role as a building block for bioactive molecules, especially in the design of central nervous system (CNS) targeting agents and enzyme inhibitors.
In recent years, the demand for fluorinated compounds like 1-(2-fluorophenyl)methylpiperidine-3-carboxylic acid has surged, driven by their enhanced metabolic stability and bioavailability compared to non-fluorinated analogs. This aligns with the growing trend in medicinal chemistry to incorporate fluorine atoms into drug candidates to improve their pharmacokinetic profiles. The compound’s CAS No. 896046-65-4 is frequently searched in academic and industrial databases, reflecting its relevance in high-throughput screening and structure-activity relationship (SAR) studies.
One of the key applications of 1-(2-fluorophenyl)methylpiperidine-3-carboxylic acid lies in its potential as a precursor for neuroactive drugs. The piperidine scaffold is a common motif in CNS therapeutics, and the addition of a fluorophenyl group may enhance binding affinity to specific receptors. This has led to increased interest in its use for developing antidepressants, anxiolytics, and cognitive enhancers. Moreover, the carboxylic acid functionality allows for further derivatization, enabling the synthesis of prodrugs or conjugates with improved solubility.
From a synthetic chemistry perspective, 1-(2-fluorophenyl)methylpiperidine-3-carboxylic acid presents intriguing challenges and opportunities. The incorporation of fluorine requires careful optimization of reaction conditions to avoid side reactions, a topic frequently discussed in organic synthesis forums and research publications. The compound’s CAS No. 896046-65-4 is often cited in patents related to heterocyclic chemistry and pharmaceutical intermediates, underscoring its industrial significance.
Environmental and regulatory considerations also play a role in the compound’s usage. While 1-(2-fluorophenyl)methylpiperidine-3-carboxylic acid is not classified as hazardous, its handling and disposal must adhere to green chemistry principles to minimize environmental impact. This aligns with the broader shift toward sustainable synthesis methods in the chemical industry, a topic gaining traction in scientific communities and corporate sustainability reports.
In summary, 1-(2-fluorophenyl)methylpiperidine-3-carboxylic acid (CAS No. 896046-65-4) is a compound of considerable interest in drug discovery, medicinal chemistry, and organic synthesis. Its structural features, including the fluorophenyl and carboxylic acid groups, make it a valuable tool for researchers exploring new therapeutic avenues. As the scientific community continues to prioritize fluorinated compounds and sustainable practices, this compound is likely to remain a focal point in cutting-edge research.
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